Cas no 2138018-50-3 (rac-(2R,3R)-3-chlorooxolane-2-carbonitrile, cis)

• Product Name: rac-(2R,3R)-3-chlorooxolane-2-carbonitrile, cis
• CAS No: 2138018-50-3
• CID: 4640512
• Update Time: 2025-11-01

rac-(2R,3R)-3-chlorooxolane-2-carbonitrile, cis Chemical and Physical Properties

Names and Identifiers

• rac-(2r,3r)-3-chlorooxolane-2-carbonitrile
• rac-(2R,3R)-3-chlorooxolane-2-carbonitrile, cis

Additional information on rac-(2R,3R)-3-chlorooxolane-2-carbonitrile, cis

Professional Introduction to Rac-(2R,3R)-3-chlorooxolane-2-carbonitrile, Cis (CAS No. 2138018-50-3)

Rac-(2R,3R)-3-chlorooxolane-2-carbonitrile, cis, is a specialized organic compound with the chemical formula C₅H₅ClN₂O. This compound, identified by its CAS number 2138018-50-3, has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural properties and potential applications in drug development. The presence of a nitrile group and a chiral center makes this molecule of particular interest for researchers exploring novel synthetic pathways and bioactive molecules.

The molecular structure of Rac-(2R,3R)-3-chlorooxolane-2-carbonitrile, cis, features a cyclohexane ring substituted with a chloro group at the 3-position and a nitrile group at the 2-position. The stereochemistry at the 2R and 3R positions contributes to its distinct conformational preferences, which can influence its reactivity and interaction with biological targets. This compound is particularly noteworthy for its role as an intermediate in the synthesis of more complex pharmaceutical agents.

In recent years, there has been growing interest in the development of chiral auxiliaries and ligands that can facilitate asymmetric synthesis. Rac-(2R,3R)-3-chlorooxolane-2-carbonitrile, cis, has been explored as a potential building block in this context. Its ability to serve as a precursor for enantiomerically pure compounds makes it valuable for constructing molecules with specific biological activities. For instance, researchers have utilized derivatives of this compound to develop novel catalysts that enhance the efficiency of asymmetric reactions, thereby improving the synthesis of chiral drugs.

The nitrile group in Rac-(2R,3R)-3-chlorooxolane-2-carbonitrile, cis, is another key feature that contributes to its versatility. Nitriles are well-known for their reactivity in various chemical transformations, including nucleophilic addition reactions and cyclizations. These reactions are often employed in the construction of complex organic molecules, making this compound a valuable asset in synthetic organic chemistry. Additionally, the chloro substituent provides a handle for further functionalization through nucleophilic substitution reactions, allowing for the creation of diverse derivatives.

Recent studies have highlighted the potential applications of Rac-(2R,3R)-3-chlorooxolane-2-carbonitrile, cis, in medicinal chemistry. Researchers have demonstrated its utility in the synthesis of bioactive molecules with anti-inflammatory and antimicrobial properties. The chiral center of this compound plays a crucial role in determining the biological activity of its derivatives. By carefully controlling the stereochemistry during synthesis, scientists can tailor the pharmacological properties of these compounds to target specific diseases or biological pathways.

The synthesis of Rac-(2R,3R)-3-chlorooxolane-2-carbonitrile, cis, involves multi-step organic transformations that showcase advanced synthetic methodologies. One notable approach involves the use of transition metal-catalyzed reactions to construct the cyclohexane ring and introduce the necessary functional groups. These catalytic processes not only improve yield but also reduce waste, aligning with green chemistry principles. Furthermore, recent advancements in flow chemistry have enabled more efficient and scalable production of this compound.

The pharmaceutical industry has shown particular interest in Rac-(2R,3R)-3-chlorooxolane-2-carbonitrile, cis, due to its potential as a drug intermediate. Its structural features make it suitable for further derivatization into molecules with therapeutic effects. For example, researchers have explored its use in developing protease inhibitors that target viral enzymes or cancer-related proteins. The ability to modify both the nitrile and chloro groups allows for fine-tuning of molecular properties such as solubility and binding affinity.

In conclusion, Rac-(2R,3R)-3-chlorooxolane-2-carbonitrile, cis, is a versatile compound with significant potential in pharmaceutical chemistry. Its unique structural features and reactivity make it an invaluable tool for synthetic chemists and medicinal researchers. As our understanding of organic transformations continues to evolve, compounds like this will play an increasingly important role in drug discovery and development.